Cas no 1212387-92-2 (1-(2,6-dimethylmorpholin-4-yl)-3-(4-methylphenoxy)propan-2-ol hydrochloride)

1-(2,6-Dimethylmorpholin-4-yl)-3-(4-methylphenoxy)propan-2-ol hydrochloride is a synthetic organic compound featuring a morpholine core substituted with methyl groups at the 2- and 6-positions, coupled with a 4-methylphenoxypropan-2-ol moiety. The hydrochloride salt enhances its solubility and stability, making it suitable for pharmaceutical or chemical research applications. Its structural design suggests potential bioactivity, particularly in receptor modulation or as an intermediate in drug synthesis. The compound’s defined stereochemistry and high purity ensure reproducibility in experimental settings. Its synthesis follows rigorous protocols to maintain consistency, making it a reliable candidate for further pharmacological or mechanistic studies.

1-(2,6-dimethylmorpholin-4-yl)-3-(4-methylphenoxy)propan-2-ol hydrochloride structure

1212387-92-2 structure

Product Name:1-(2,6-dimethylmorpholin-4-yl)-3-(4-methylphenoxy)propan-2-ol hydrochloride

CAS No:1212387-92-2

MF:C₁₆H₂₆ClNO₃

MW:315.835544109344

CID:6569810

Update Time:2025-05-24

1-(2,6-dimethylmorpholin-4-yl)-3-(4-methylphenoxy)propan-2-ol hydrochloride Chemical and Physical Properties

Names and Identifiers

- 1-(2,6-dimethylmorpholin-4-yl)-3-(4-methylphenoxy)propan-2-ol hydrochloride
- 1-(2,6-dimethylmorpholin-4-yl)-3-(4-methylphenoxy)propan-2-ol:hydrochloride
- Inchi： 1S/C16H25NO3.ClH/c1-12-4-6-16(7-5-12)19-11-15(18)10-17-8-13(2)20-14(3)9-17;/h4-7,13-15,18H,8-11H2,1-3H3;1H
- InChI Key： KAFMFGNFXMDLAM-UHFFFAOYSA-N
- SMILES： C(N1CC(C)OC(C)C1)C(O)COC1=CC=C(C)C=C1.[H]Cl

1-(2,6-dimethylmorpholin-4-yl)-3-(4-methylphenoxy)propan-2-ol hydrochloride Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Life Chemicals	F3254-0062-2μmol	1-(2,6-dimethylmorpholin-4-yl)-3-(4-methylphenoxy)propan-2-ol hydrochloride	1212387-92-2	90%+	2μl	$85.5	2023-04-26
Life Chemicals	F3254-0062-5μmol	1-(2,6-dimethylmorpholin-4-yl)-3-(4-methylphenoxy)propan-2-ol hydrochloride	1212387-92-2	90%+	5μl	$94.5	2023-04-26
Life Chemicals	F3254-0062-1mg	1-(2,6-dimethylmorpholin-4-yl)-3-(4-methylphenoxy)propan-2-ol hydrochloride	1212387-92-2	90%+	1mg	$81.0	2023-04-26
Life Chemicals	F3254-0062-2mg	1-(2,6-dimethylmorpholin-4-yl)-3-(4-methylphenoxy)propan-2-ol hydrochloride	1212387-92-2	90%+	2mg	$88.5	2023-04-26
Life Chemicals	F3254-0062-3mg	1-(2,6-dimethylmorpholin-4-yl)-3-(4-methylphenoxy)propan-2-ol hydrochloride	1212387-92-2	90%+	3mg	$94.5	2023-04-26
Life Chemicals	F3254-0062-4mg	1-(2,6-dimethylmorpholin-4-yl)-3-(4-methylphenoxy)propan-2-ol hydrochloride	1212387-92-2	90%+	4mg	$99.0	2023-04-26
Life Chemicals	F3254-0062-5mg	1-(2,6-dimethylmorpholin-4-yl)-3-(4-methylphenoxy)propan-2-ol hydrochloride	1212387-92-2	90%+	5mg	$103.5	2023-04-26

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Additional information on 1-(2,6-dimethylmorpholin-4-yl)-3-(4-methylphenoxy)propan-2-ol hydrochloride

1-(2,6-Dimethylmorpholin-4-yl)-3-(4-methylphenoxy)propan-2-ol Hydrochloride: A Comprehensive Overview

The compound with CAS No. 1212387-92-2, commonly referred to as 1-(2,6-dimethylmorpholin-4-yl)-3-(4-methylphenoxy)propan-2-ol hydrochloride, is a highly specialized chemical entity with significant applications in the pharmaceutical and related industries. This compound has garnered attention due to its unique structural properties and potential therapeutic applications. In this article, we will delve into its chemical structure, pharmacological properties, synthesis methods, and recent advancements in its research and development.

The chemical structure of 1-(2,6-dimethylmorpholin-4-yl)-3-(4-methylphenoxy)propan-2-ol hydrochloride is characterized by a morpholine ring system substituted with methyl groups at positions 2 and 6. The morpholine moiety is connected to a propanol group via a phenoxy linkage. The presence of the hydrochloride counterion suggests that this compound exists in its salt form, which is often preferred for stability and solubility in pharmaceutical formulations.

Recent studies have highlighted the pharmacological properties of this compound, particularly its potential as a modulator of certain biological pathways. Researchers have explored its ability to interact with specific receptors and enzymes, making it a candidate for therapeutic interventions in areas such as inflammation, pain management, and neurodegenerative diseases. The morpholine ring system has been shown to contribute significantly to the compound's bioavailability and pharmacokinetic profile.

The synthesis of 1-(2,6-dimethylmorpholin-4-yl)-3-(4-methylphenoxy)propan-2-ol hydrochloride involves a multi-step process that typically begins with the preparation of the morpholine derivative. This is followed by the introduction of the phenoxy group and subsequent functionalization to achieve the desired stereochemistry. Recent advancements in catalytic methods and green chemistry have enabled more efficient and environmentally friendly synthesis routes for this compound.

In terms of applications, this compound has shown promise in preclinical studies as a potential drug candidate. Its ability to cross the blood-brain barrier makes it particularly interesting for central nervous system-related therapies. Additionally, its stability under physiological conditions enhances its suitability for long-term therapeutic use.

Recent research has also focused on the stereochemical properties of 1-(2,6-dimethylmorpholin-4-yl)-3-(4-methylphenoxy)propan-2-ol hydrochloride, with studies indicating that the stereochemistry at the propanol center plays a critical role in its biological activity. This has led to investigations into enantiomer-specific effects, which could pave the way for more targeted therapies.

In conclusion, 1-(2,6-dimethylmorpholin-4-yl)-3-(4-methylphenoxy)propan-2-ol hydrochloride represents a fascinating example of how advanced chemical synthesis and pharmacological research can converge to develop innovative therapeutic agents. With ongoing studies exploring its potential applications and mechanisms of action, this compound continues to be a focal point in the field of medicinal chemistry.